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Compound of Interest

Compound Name: chromium;nickel

CAS No.: 90620-98-7

Cat. No.: B14356596

Get Quote

A detailed examination of the biological response to various Nickel-Chromium (Ni-Cr) dental

alloys, supported by experimental data, to guide researchers and clinicians in material

selection.

The biocompatibility of dental alloys is a critical factor in ensuring patient safety and the long-

term success of restorative and prosthetic treatments. Nickel-Chromium (Ni-Cr) based alloys

have been extensively utilized in dentistry due to their favorable mechanical properties and

cost-effectiveness. However, concerns regarding the potential for adverse biological effects,

primarily due to the release of nickel and other constituent ions, have prompted extensive

research into their biocompatibility. This guide provides a comparative analysis of different Ni-

Cr alloys, focusing on key biocompatibility markers such as cytotoxicity, genotoxicity, and ion

release. The influence of alloying elements like beryllium and the effects of recasting are also

examined.

Comparative Data on Biocompatibility
The following tables summarize quantitative data from various in vitro studies, offering a

comparative overview of the biocompatibility of different Ni-Cr alloys.
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Table 1: Cytotoxicity of Ni-Cr Alloys
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Alloy Type Cell Line Assay Results Reference

Ni-Cr without

Beryllium

Human

Lymphocytes

Cell Proliferation

Assay

Higher cell

viability

compared to Be-

containing alloys.

[1]

[1]

Ni-Cr with

Beryllium

Human

Lymphocytes

Cell Proliferation

Assay

Significantly

higher

cytotoxicity

compared to

alloys without

beryllium.[1]

[1]

Wiron 99 (Ni-Cr)

- 100% New

Chinese Hamster

Fibroblasts (V79-

HG04)

Cell Viability

Least cytotoxic

among the tested

Ni-Cr alloys.[2]

[2]

Ceramet (Ni-Cr) -

100% New

Chinese Hamster

Fibroblasts (V79-

HG04)

Cell Viability
More cytotoxic

than Wiron 99.[2]
[2]

Hi Nickel CB (Ni-

Cr) - 100% New

Chinese Hamster

Fibroblasts (V79-

HG04)

Cell Viability

Most cytotoxic

among the tested

Ni-Cr alloys.[2]

[2]

Wiron 99 (Ni-Cr)

- 50% Recast

Chinese Hamster

Fibroblasts (V79-

HG04)

Cell Viability

Increased

cytotoxicity

compared to

100% new alloy.

[2]

[2]

Wiron 99 (Ni-Cr)

- 100% Recast

Chinese Hamster

Fibroblasts (V79-

HG04)

Cell Viability

Significantly

more cytotoxic

than 50% recast

alloy.[2]

[2]

Ni-Cr Alloy L929 Mouse

Fibroblasts

Cell Viability Lower cell

viability

[3]
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compared to Co-

Cr alloys.[3]

Table 2: Genotoxicity of Ni-Cr Alloys
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Alloy Type Cell Line Assay Key Findings Reference

Ni-Cr without

Beryllium (5, 10,

20 mg/mL)

Human

Lymphocytes

Micronucleus

Assay

Dose-dependent

increase in

micronuclei

incidence.[1]

[1]

Ni-Cr with

Beryllium (5, 10,

20 mg/mL)

Human

Lymphocytes

Micronucleus

Assay

Significantly

higher incidence

of micronuclei

compared to

alloys without

beryllium at all

concentrations.

[1]

[1]

Wiron 99 (Ni-Cr)

- 100% New

Chinese Hamster

Fibroblasts (V79-

HG04)

Micronucleus

Assay

Lowest

genotoxicity.[4]
[4]

Wiron 99 (Ni-Cr)

- 50% Recast

Chinese Hamster

Fibroblasts (V79-

HG04)

Micronucleus

Assay

Intermediate

genotoxicity.[4]
[4]

Wiron 99 (Ni-Cr)

- 100% Recast

Chinese Hamster

Fibroblasts (V79-

HG04)

Micronucleus

Assay

Highest

genotoxicity.[4]
[4]

Remanium CSe

(Ni-Cr) - 100%

New

Chinese Hamster

Fibroblasts (V79-

HG04)

Micronucleus

Assay

Lowest

genotoxicity, no

significant

difference from

Wiron 99.[4]

[4]

Remanium CSe

(Ni-Cr) - 50%

Recast

Chinese Hamster

Fibroblasts (V79-

HG04)

Micronucleus

Assay

Intermediate

genotoxicity.[4]
[4]

Remanium CSe

(Ni-Cr) - 100%

Recast

Chinese Hamster

Fibroblasts (V79-

HG04)

Micronucleus

Assay

Highest

genotoxicity.[4]
[4]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.mdpi.com/2673-6373/5/2/32
https://www.mdpi.com/2673-6373/5/2/32
https://www.mdpi.com/2673-6373/5/2/32
https://www.mdpi.com/2673-6373/5/2/32
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://pubmed.ncbi.nlm.nih.gov/20740446/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14356596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Ion Release from Ni-Cr Alloys
Alloy Type Medium Ion Measured Key Findings Reference

Ni-Cr Alloy
Artificial Saliva

(pH 2.5, 5, 6, 7)
Ni, Cr

Ion release

increased with

decreasing pH;

Ni release was

higher than Cr

release.[5]

[5]

Ni-Cr (Cast) Artificial Saliva Ni

Highest Ni ion

release

compared to

SLM and SM

manufactured

alloys.[6]

[6]

Ni-Cr (Selective

Laser Melting -

SLM)

Artificial Saliva Ni
Lowest Ni ion

release.[6]
[6]

Ni-Cr (Soft

Milling - SM)
Artificial Saliva Ni

Lower Ni ion

release than cast

alloy.[6]

[6]

Ni-Cr Fixed

Orthodontic

Appliances

Human Saliva (in

vivo)
Ni, Cr

Levels peaked at

1 week and then

gradually

decreased;

remained below

toxic levels.[7]

[7]

Experimental Protocols
A summary of the key experimental methodologies cited in the comparative data is provided

below.

Cytotoxicity and Cell Proliferation Assay
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The assessment of cytotoxicity often involves exposing cultured cells to the dental alloy or its

extracts and measuring the effect on cell viability and proliferation. A common method is the

MTT assay, where the metabolic activity of viable cells is quantified. Another approach is the

cell proliferation assay, which measures the increase in cell number over time.[1][2]

Genotoxicity Assessment: Micronucleus Assay
The micronucleus assay is a standard method for evaluating genotoxicity.[1][4] Cells are

exposed to the test material, and the formation of micronuclei, which are small, extra-nuclear

bodies containing chromosomal fragments or whole chromosomes that were not incorporated

into the daughter nuclei during mitosis, is observed. An increased frequency of micronucleated

cells indicates chromosomal damage.[4] The assay is often performed on human lymphocytes

or established cell lines like Chinese hamster V79-HG04 fibroblasts.[1][4]

Ion Release Analysis
To quantify the release of metallic ions, alloy specimens are typically immersed in a relevant

medium, such as artificial saliva or cell culture medium, for a specified period. The

concentration of released ions in the solution is then measured using techniques like atomic

absorption spectrophotometry (AAS) or inductively coupled plasma mass spectrometry (ICP-

MS).[2][5]

Visualization of Experimental Workflows and
Biological Pathways
The following diagrams illustrate the typical workflow for biocompatibility testing of Ni-Cr alloys

and the inflammatory signaling pathway potentially activated by nickel ions.
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Workflow for in vitro biocompatibility testing of Ni-Cr alloys.
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Simplified signaling pathway of Nickel-induced inflammation.

Discussion and Conclusion
The collective evidence from in vitro studies indicates that the biocompatibility of Ni-Cr alloys

can be significantly influenced by their composition and manufacturing process. The addition of

beryllium to Ni-Cr alloys has been shown to increase both cytotoxicity and genotoxicity.[1] This

is a critical consideration for clinical applications, as beryllium is known for its toxic and

allergenic potential.[1]

Furthermore, the practice of recasting Ni-Cr alloys, a common cost-saving measure in some

dental laboratories, has been demonstrated to have a detrimental effect on their

biocompatibility. Recasting can lead to increased ion release and consequently higher

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b14356596/docs?utm_src=pdf-body-img#a-comparative-analysis-of-nickel-chromium-alloy-biocompatibility-in-dental-applications
https://www.mdpi.com/2673-6373/5/2/32
https://www.mdpi.com/2673-6373/5/2/32
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14356596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


cytotoxicity and genotoxicity.[2][4] This is likely due to alterations in the alloy's microstructure

and composition during the repeated melting and casting process.

The manufacturing technique also plays a crucial role. Studies have shown that Ni-Cr alloys

produced by selective laser melting (SLM) exhibit lower nickel ion release and superior

biocompatibility compared to traditionally cast alloys.[6] This suggests that modern digital

manufacturing methods may offer a pathway to producing more biologically stable Ni-Cr

restorations.

In conclusion, while Ni-Cr alloys remain a viable option in dentistry, a careful selection of the

specific alloy and manufacturing process is paramount to minimize potential adverse biological

effects. Alloys containing beryllium should be avoided, and the recasting of Ni-Cr alloys is

discouraged due to the increased risk of cytotoxicity and genotoxicity. The development and

adoption of advanced manufacturing techniques like SLM may hold the key to enhancing the

biocompatibility and long-term safety of Ni-Cr dental restorations. Further research is warranted

to fully elucidate the clinical implications of these in vitro findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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